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Compound of Interest

3-Fluoro-2-iodoaniline
Compound Name:
hydrochloride

Cat. No.: B040847

Technical Guide: 3-Fluoro-2-iodoaniline
Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides essential information regarding the molecular properties of 3-
Fluoro-2-iodoaniline hydrochloride, a compound of interest in various research and
development applications.

Core Molecular Data

The fundamental molecular characteristics of 3-Fluoro-2-iodoaniline hydrochloride are
summarized in the table below. This data is crucial for stoichiometric calculations, solution
preparation, and analytical characterization.

Property Value
Molecular Formula CeHsCIFIN
Molecular Weight 273.48 g/mol

Note: The molecular weight is calculated based on the atomic weights of the constituent
elements: Carbon (12.01 g/mol ), Hydrogen (1.008 g/mol ), Chlorine (35.45 g/mol ), Fluorine
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(19.00 g/mol ), lodine (126.90 g/mol ), and Nitrogen (14.01 g/mol ).

Structural Composition

The molecular structure of 3-Fluoro-2-iodoaniline hydrochloride is composed of a
substituted aniline ring with fluoro and iodo groups, neutralized by hydrochloric acid. The logical
relationship between the constituent parts of the molecule is illustrated in the following diagram.

Component Relationship of 3-Fluoro-2-iodoaniline Hydrochloride
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Component relationship diagram.

« To cite this document: BenchChem. [3-Fluoro-2-iodoaniline hydrochloride molecular weight
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[https://www.benchchem.com/product/b040847#3-fluoro-2-iodoaniline-hydrochloride-
molecular-weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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